Cas no 89570-02-5 (1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-4-methyl-3-(methylthio)-)

• Product name: 1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-4-methyl-3-(methylthio)-
• CAS No: 89570-02-5
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 596105
• PubChem ID: 71324993

1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-4-methyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-4-methyl-3-(methylthio)-
• 6-cycloheptyl-4-methyl-3-methylsulfanyl-1,2,4-triazin-5-one
• 89570-02-5
• DTXSID60754395
• 6-Cycloheptyl-4-methyl-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one

• Inchi： InChI=1S/C12H19N3OS/c1-15-11(16)10(13-14-12(15)17-2)9-7-5-3-4-6-8-9/h9H,3-8H2,1-2H3
• InChI Key： BCLORSDHTQYIFU-UHFFFAOYSA-N
• SMILES： CN1C(=O)C(=NN=C1SC)C2CCCCCC2

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų
• XLogP3: 3.4